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Introduction

Carbaldrate, with the chemical name Dihydroxyaluminum Sodium Carbonate, is an effective
antacid used to neutralize stomach acid and relieve associated discomforts such as heartburn
and indigestion.[1][2] This technical guide provides an in-depth overview of the core
physicochemical properties of Carbaldrate powder. The information presented herein is
intended to support research, development, and quality control activities by providing detailed
data and standardized experimental protocols.

Chemical and Physical Properties

Carbaldrate is an amorphous powder or can present as poorly formed crystals.[2] It is a
complex of aluminum hydroxide and sodium carbonate. The following tables summarize its key
chemical and physical properties.
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Identifier

Value

Reference

Chemical Name

Dihydroxyaluminum Sodium

Carbonate

[2]

Synonyms Carbaldrate, DASC [3]
CAS Number 41342-54-5

Molecular Formula CH2AINaOs [3]
Molecular Weight 143.99 g/mol [3]
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Physicochemical Property Value

Reference

Amorphous powder or poorly
Appearance
formed crystals

[2]

pH (1 in 25 suspension) 9.9-10.2

[3]4]

Loss on Drying (130 °C to
] Not more than 14.5%
constant weight)

[3]4]

Not less than 75.0% of the

expected mEq value. Each mg
Acid-Neutralizing Capacity has an expected acid-
neutralizing capacity of 0.0278

mEg.

[3]4]

Onset of thermal
decomposition occurs at
N approximately 400-500°C, with
Thermal Decomposition ) -
the major decomposition event
taking place between 450-

650°C.

[1]

Information on the quantitative
Solubil solubility of Carbaldrate in
olubility
various solvents is not readily

available in the public domain.

A precise melting point is not
Melting Point available as Carbaldrate

decomposes upon heating.

[1]

The pKa value for Carbaldrate
pKa is not readily available in the

public domain.

Mechanism of Action

The primary mechanism of action of Carbaldrate is the chemical neutralization of excess

hydrochloric acid (HCI) in the stomach. This reaction increases the gastric pH, thereby reducing

© 2026 BenchChem. All rights reserved. 3/9

Tech Support


https://www.drugfuture.com/chemdata/dihydroxyaluminum-sodium-carbonate.html
https://mubychem.net/dihydroxyaluminum-sodium-carbonate.php
https://www.anmol.org/dihydroxyaluminumsodiumcarbonateUSP.html
https://mubychem.net/dihydroxyaluminum-sodium-carbonate.php
https://www.anmol.org/dihydroxyaluminumsodiumcarbonateUSP.html
https://mubychem.net/dihydroxyaluminum-sodium-carbonate.php
https://www.anmol.org/dihydroxyaluminumsodiumcarbonateUSP.html
https://www.smolecule.com/products/s656545
https://www.smolecule.com/products/s656545
https://www.benchchem.com/product/b12735099/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-carbaldrate-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the acidity and peptic activity of gastric secretions. The neutralization reaction proceeds as
follows:

NaAl(OH)2COs + 4HCI — NaCl + AICls + 3H20 + CO:

This reaction results in the formation of sodium chloride, aluminum chloride, water, and carbon
dioxide.

Carbaldrate

(NaAl(OH)2COs3)

Neutralization
Reaction

Gastric Acid
(HCI) Increased Gastric pH
& Reduced Acidity

Click to download full resolution via product page

Caption: Mechanism of action of Carbaldrate as an antacid.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of Carbaldrate
powder are outlined below, with references to the United States Pharmacopeia (USP) where
applicable.

Determination of Acid-Neutralizing Capacity (ANC)

The acid-neutralizing capacity is a critical parameter for an antacid and is determined according
to the USP general chapter <301>.[5]

Methodology:

o Sample Preparation: Accurately weigh about 425 mg of the undried Carbaldrate powder.
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+ Reaction: Transfer the sample to a beaker and add a precise volume of 0.5 N hydrochloric
acid. Stir continuously for a specified period (typically 15 minutes) to allow for the
neutralization reaction to complete.

« Titration: Titrate the excess hydrochloric acid with a standardized solution of 0.5 N sodium
hydroxide to a stable pH of 3.5.

« Calculation: The acid-neutralizing capacity is calculated based on the amount of hydrochloric
acid consumed by the Carbaldrate sample.

Accurately weigh
~425 mg of Carbaldrate

Add precise volume of
0.5 N HCI

Stir for 15 minutes

Titrate with 0.5 N NaOH
to pH 3.5

Calculate ANC
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Caption: Experimental workflow for determining Acid-Neutralizing Capacity.

Powder Flow Properties

The flow characteristics of a powder are crucial for handling and processing, such as in the
manufacturing of tablets. Standard methods for evaluating powder flow include the
determination of bulk density, tapped density, and the angle of repose.[6][7][8][9]

a. Bulk Density and Tapped Density
Methodology (USP <616>):

o Bulk Density: A known mass of the powder is gently introduced into a graduated cylinder,
and the volume is recorded. The bulk density is the ratio of the mass to the unsettled volume.

o Tapped Density: The graduated cylinder containing the powder is then mechanically tapped
for a specified number of times until the volume no longer changes significantly. The tapped
density is the ratio of the mass to the final tapped volume.

b. Angle of Repose

Methodology:

o Afunnelis fixed at a specific height above a flat surface.

e The powder is allowed to flow through the funnel to form a conical pile.
e The height (h) and radius (r) of the cone are measured.

e The angle of repose (0) is calculated using the formula: 6 = arctan(h/r).

Particle Size Distribution

Laser diffraction is a common and effective method for determining the particle size distribution
of powders.[10]

Methodology:
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o Dispersion: A small, representative sample of the Carbaldrate powder is dispersed in a
suitable medium (either liquid or air).

o Measurement: The dispersed sample is passed through a laser beam. The particles scatter
the light at different angles depending on their size.

e Analysis: A series of detectors measure the intensity of the scattered light at various angles.
This data is then used to calculate the particle size distribution.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide
information on the thermal stability and phase transitions of the material.

a. Thermogravimetric Analysis (TGA)

Methodology:

o Asmall sample of Carbaldrate powder is placed in a TGA furnace.

e The sample is heated at a controlled rate in a specific atmosphere (e.g., nitrogen or air).

e The change in mass of the sample is continuously monitored as a function of temperature.
This can indicate dehydration, decomposition, and oxidation events.[11]

b. Differential Scanning Calorimetry (DSC)
Methodology:

» Asmall, weighed sample of Carbaldrate powder is placed in a sample pan, and an empty
pan is used as a reference.

» Both pans are heated or cooled at a controlled rate.

o The difference in heat flow required to maintain the sample and reference at the same
temperature is measured. This can reveal endothermic events (like melting) and exothermic
events (like crystallization or decomposition).[1][12][13]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12735099/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-carbaldrate-powder
https://www.benchchem.com/product/b12735099/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-carbaldrate-powder
https://www.etamu.edu/wp-content/uploads/2021/10/5-TGA-Module.pdf
https://www.benchchem.com/product/b12735099/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-physicochemical-properties-of-carbaldrate-powder
https://www.smolecule.com/products/s656545
https://en.wikipedia.org/wiki/Differential_scanning_calorimetry
https://quercus.be/differential-scanning-calorimetry-dsc-analysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

This technical guide has summarized the key physicochemical properties of Carbaldrate
powder, providing both available data and standardized experimental protocols for their
determination. While specific quantitative values for properties such as solubility, melting point,
and powder flow characteristics are not extensively reported in publicly available literature, the
methodologies described here provide a framework for their experimental determination. The
information and protocols presented are intended to be a valuable resource for scientists and
professionals involved in the research, development, and quality control of Carbaldrate-
containing products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Carbaldrate Powder]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12735099/docs#a-comprehensive-
technical-guide-to-the-physicochemical-properties-of-carbaldrate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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